5-amino-1H-pyrazole-1-carboxamide

• CAS: 77668-01-0
• Molecular Formula: C4H6N4O
• Molecular Weight: 126.12 g/mol
• SMILES: C1=C(N(N=C1)C(=O)N)N
• InChI: InChI=1S/C4H6N4O/c5-3-1-2-7-8(3)4(6)9/h1-2H,5H2,(H2,6,9)
• InChIKey: VRPPZHIIDWDZNI-UHFFFAOYSA-N

Pyrazole isomer confusion compromises kinase SAR. 5-Amino-1H-pyrazole-1-carboxamide is the distinct 1-carboxamide regioisomer for FGFR2-selective inhibitor development, not a pan-FGFR agent. Key advantages: • Selective FGFR2 inhibitor scaffold: 1-carboxamide pattern yields enhanced FGFR2 potency over FGFR1/3. • Direct entry to pyrazolo[1,5-a]-1,3,5-triazine and pyrazolo[1,5-a]pyrimidine privileged cores. • High-purity lot supply ensures reproducible SAR.

5-Amino-1H-pyrazole-1-carboxamide Scaffold Overview

5-Amino-1H-pyrazole-1-carboxamide (C4H6N4O, MW: 126.12 g/mol) is a heterocyclic building block belonging to the pyrazole-1-carboxamide class. Structurally, it features a 5-amino substituent and a 1-carboxamide group, making it a versatile scaffold for designing covalent and non-covalent inhibitors of fibroblast growth factor receptors (FGFRs), Bruton's tyrosine kinase (BTK), and other disease-relevant kinases [1]. This compound is not a finished drug, but rather a key intermediate and core template whose precise substitution pattern confers distinct biological and chemical properties compared to its isomeric and positional analogs .

1‑Carboxamide regioisomer: distinct FGFR isoform profile from 4‑carboxamide analogs

Non‑covalent kinase inhibitor template for FGFR2‑preferred probe design

Fused heterocycle precursor: enables pyrazolo‑triazine and pyrazolo‑pyrimidine synthesis

• [1] Zhang, Y., Yu, N. Design, Synthesis and Biological Evaluation: 5-amino-1H-pyrazole-1-carbonyl derivatives as FGFR Inhibitors. Letters in Drug Design & Discovery, 2020, 17(11), 1330-1341. DOI: 10.2174/1570180817999200608140628. View Source

5-Amino-1H-pyrazole-1-carboxamide Substitution Specificity

Simple substitution of 5-amino-1H-pyrazole-1-carboxamide with its positional isomers (e.g., 5-amino-1H-pyrazole-4-carboxamide) or 3‑hydroxy analogs leads to a dramatic divergence in both chemical reactivity and biological target engagement [1][2]. While 4‑carboxamide derivatives have been extensively explored as pan-FGFR inhibitors, the 1‑carboxamide regioisomer serves as a distinct template that yields compounds with different FGFR isoform selectivity profiles and potency [1]. Furthermore, the presence or absence of the 3‑hydroxy group alters the compound's utility as a skeletal muscle relaxant lead, a property unique to the 5‑amino‑3‑hydroxy‑1H‑pyrazole‑1‑carboxamide scaffold [2]. Therefore, assuming functional equivalence across pyrazole carboxamide isomers without direct comparative data is scientifically unsound and will result in invalid structure-activity relationships (SAR).

Target Scaffold

5‑Amino‑1H‑pyrazole‑1‑carboxamide: non‑covalent FGFR probe with reported FGFR2 preference

vs

4‑Carboxamide Isomer

Irreversible pan‑FGFR covalent inhibitor; isoform selectivity and binding mechanism differ. May not transfer.

Target Scaffold

5‑Amino‑1H‑pyrazole‑1‑carboxamide: kinase inhibitor and heterocycle synthesis intermediate

vs

3‑Hydroxy Analog

Identified as skeletal muscle relaxant lead; different biological application. Isomer choice critical.

• [1] Zhang, Y., Yu, N. Design, Synthesis and Biological Evaluation: 5-amino-1H-pyrazole-1-carbonyl derivatives as FGFR Inhibitors. Letters in Drug Design & Discovery, 2020, 17(11), 1330-1341. DOI: 10.2174/1570180817999200608140628. View Source
• [2] Drummond, J. T., Johnson, G. Selective method for the preparation of isomeric N-alkyl and N-aryl-3(5)-amino-5(3)-hydroxy-1H-pyrazole-1-carboxamides. Journal of Heterocyclic Chemistry, 1988, 25(4), 1123-1127. DOI: 10.1002/jhet.5570250416. View Source

5-Amino-1H-pyrazole-1-carboxamide Comparative Evidence

FGFR Inhibitory Potency: 1-Carboxamide vs. 4-Carboxamide

5-Amino-1H-pyrazole-1-carbonyl derivatives (based on the 1-carboxamide core) demonstrate distinct FGFR isoform potency profiles compared to the extensively studied 5-amino-1H-pyrazole-4-carboxamide derivatives. The lead 1-carbonyl derivative 8e exhibits IC50 values of 56.4 nM, 35.2 nM, and 95.5 nM against FGFR1, FGFR2, and FGFR3, respectively [1]. This contrasts with the pan-FGFR covalent inhibitor 10h (4-carboxamide series), which shows a different potency rank order with IC50 values of 46 nM, 41 nM, and 99 nM against FGFR1, FGFR2, and FGFR3, respectively, and additionally demonstrates activity against the FGFR2 V564F gatekeeper mutant (IC50 = 62 nM) [2].

FGFR Isoform Potency

Reported

8e (1‑carbonyl): FGFR1 56.4 nM, FGFR2 35.2 nM, FGFR3 95.5 nM
10h (4‑carboxamide): FGFR1 46 nM, FGFR2 41 nM, FGFR3 99 nM

Supports FGFR2‑preferred profile review

Cross‑study comparison; conditions may vary

Evidence Dimension	In vitro FGFR isoform inhibition (IC50)
Target Compound Data	Compound 8e (1-carbonyl series): FGFR1 = 56.4 nM, FGFR2 = 35.2 nM, FGFR3 = 95.5 nM
Comparator Or Baseline	Compound 10h (4-carboxamide series): FGFR1 = 46 nM, FGFR2 = 41 nM, FGFR3 = 99 nM; FGFR2 V564F mutant = 62 nM
Quantified Difference	8e shows enhanced selectivity for FGFR2 (IC50 = 35.2 nM vs. 41 nM for 10h) but reduced activity against FGFR1 (56.4 nM vs. 46 nM) and lacks the mutant activity of 10h.
Conditions	Biochemical kinase assays; specific conditions as per original publications.

Why This Matters

The choice of carboxamide regioisomer (1- vs. 4-) fundamentally alters FGFR isoform selectivity and mutant coverage, guiding rational scaffold selection for targeted kinase inhibitor development.

• [1] Zhang, Y., Yu, N. Design, Synthesis and Biological Evaluation: 5-amino-1H-pyrazole-1-carbonyl derivatives as FGFR Inhibitors. Letters in Drug Design & Discovery, 2020, 17(11), 1330-1341. DOI: 10.2174/1570180817999200608140628. View Source
• [2] Deng, W., Chen, X., Liang, H., Song, X., Xiang, S., Guo, J., Tu, Z., Zhou, Y., Chen, Y., Lu, X. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 2024, 275, 116627. DOI: 10.1016/j.ejmech.2024.116627. View Source

FGFR Binding Mode: Covalent vs. Non-Covalent

The 5-amino-1H-pyrazole-4-carboxamide scaffold is validated as a platform for designing irreversible, covalent pan-FGFR inhibitors, as demonstrated by X-ray co-crystal structures of compound 10h bound to FGFR1 [1]. In contrast, the 5-amino-1H-pyrazole-1-carbonyl derivatives described in the literature are characterized as non-covalent inhibitors [2]. This fundamental mechanistic difference dictates their utility in overcoming drug resistance; covalent inhibitors can circumvent certain resistance mutations (e.g., gatekeeper mutations), while non-covalent inhibitors may offer advantages in terms of selectivity and off-rate kinetics.

Binding Mode

Class-level

1‑Carbonyl: non‑covalent
4‑Carboxamide: irreversible covalent (X‑ray confirmed)

Mechanism‑dependent inhibitor design

Qualitative class‑level inference

Evidence Dimension	Binding mode to FGFR kinase domain
Target Compound Data	5-amino-1H-pyrazole-1-carbonyl derivatives (e.g., 8e): Non-covalent inhibition.
Comparator Or Baseline	5-amino-1H-pyrazole-4-carboxamide derivatives (e.g., 10h): Irreversible, covalent binding confirmed by X-ray co-crystal structure.
Quantified Difference	N/A (Qualitative mechanistic difference)
Conditions	X-ray crystallography and biochemical mode-of-action studies.

Why This Matters

Procurement decisions for advanced lead optimization must be based on the desired binding mechanism (covalent vs. non-covalent) to address specific challenges like drug resistance or target selectivity.

• [1] Deng, W., Chen, X., Liang, H., Song, X., Xiang, S., Guo, J., Tu, Z., Zhou, Y., Chen, Y., Lu, X. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 2024, 275, 116627. DOI: 10.1016/j.ejmech.2024.116627. View Source
• [2] Zhang, Y., Yu, N. Design, Synthesis and Biological Evaluation: 5-amino-1H-pyrazole-1-carbonyl derivatives as FGFR Inhibitors. Letters in Drug Design & Discovery, 2020, 17(11), 1330-1341. DOI: 10.2174/1570180817999200608140628. View Source

Scaffold Divergence: 1-Carboxamide vs. 3-Hydroxy

5-Amino-1H-pyrazole-1-carboxamide serves as a versatile synthetic intermediate for generating diverse pyrazolo[1,5-a]pyrimidine and pyrazolo[1,5-a]-1,3,5-triazine systems [1]. In contrast, the 5-amino-3-hydroxy-1H-pyrazole-1-carboxamide scaffold was specifically identified as a lead structure for novel skeletal muscle relaxants, a distinct therapeutic area not associated with the unsubstituted 5-amino-1H-pyrazole-1-carboxamide core [2]. This demonstrates that even subtle structural modifications (e.g., addition of a 3-hydroxy group) can redirect the compound's application from kinase inhibition to neuromuscular pharmacology.

Application Divergence

Class-level

1‑Carboxamide: FGFR inhibitor, fused heterocycle precursor
3‑Hydroxy analog: skeletal muscle relaxant lead

Application‑specific isomer selection

Divergent research programs

Evidence Dimension	Primary reported research application
Target Compound Data	5-amino-1H-pyrazole-1-carboxamide: Intermediate for FGFR inhibitors and fused heterocycles.
Comparator Or Baseline	5-amino-3-hydroxy-1H-pyrazole-1-carboxamide: Lead structure for skeletal muscle relaxant development.
Quantified Difference	N/A (Divergent therapeutic application)
Conditions	Literature-reported biological and synthetic studies.

Why This Matters

Selecting the correct pyrazole carboxamide isomer is critical for aligning procurement with the intended research program; choosing the 3‑hydroxy analog for a kinase project would be a costly misstep.

• [1] Lefoix, M., Mathis, G., Kleinmann, T., Truffert, J.-C., Asseline, U. Pyrazolo[1,5-a]-1,3,5-triazine C-nucleoside as deoxyadenosine analogue: Synthesis, pairing, and resistance to hydrolysis. Journal of Organic Chemistry, 2014, 79(7), 3221-3227. DOI: 10.1021/jo500105v. View Source
• [2] Drummond, J. T., Johnson, G. Selective method for the preparation of isomeric N-alkyl and N-aryl-3(5)-amino-5(3)-hydroxy-1H-pyrazole-1-carboxamides. Journal of Heterocyclic Chemistry, 1988, 25(4), 1123-1127. DOI: 10.1002/jhet.5570250416. View Source

Antiproliferative Activity in Cancer Cells

The 5-amino-1H-pyrazole-1-carbonyl derivative 8e demonstrates potent, sub-micromolar antiproliferative activity against FGFR-driven cancer cell lines. Specifically, 8e inhibits the growth of SNU-16 gastric cancer cells with an IC50 of 0.71 µM and MCF-7 breast cancer cells with an IC50 of 1.26 µM [1]. This cell-based potency provides a quantitative benchmark for evaluating the 1-carboxamide scaffold against other FGFR inhibitor classes. While direct cell-line comparison data for the 4-carboxamide analog 10h is available (NCI-H520 IC50 = 19 nM, SNU-16 IC50 = 59 nM, KATO III IC50 = 73 nM) [2], the different cell line panels and compound optimization stages preclude a simple head-to-head comparison, yet highlight the significant antiproliferative potential inherent in both scaffolds.

Antiproliferative Cell Data

Reported

8e: SNU‑16 IC50 0.71 µM, MCF‑7 1.26 µM
10h (ref): SNU‑16 59 nM, NCI‑H520 19 nM

Supports cell‑based screening context

Different optimization stages; cross‑study comparison

Evidence Dimension	Cancer cell line antiproliferative activity (IC50)
Target Compound Data	Compound 8e (1-carbonyl series): SNU-16 IC50 = 0.71 µM, MCF-7 IC50 = 1.26 µM.
Comparator Or Baseline	Compound 10h (4-carboxamide series): NCI-H520 IC50 = 19 nM, SNU-16 IC50 = 59 nM, KATO III IC50 = 73 nM.
Quantified Difference	10h shows significantly higher potency (low nanomolar) compared to 8e (high nanomolar to low micromolar), consistent with its covalent mechanism and advanced optimization stage.
Conditions	Cell viability assays (MTT or similar) in FGFR-amplified cancer cell lines.

Why This Matters

Cell-based activity data is a critical filter for prioritizing compounds for in vivo studies; this evidence quantifies the expected potency range for 1-carboxamide derivatives.

• [1] Zhang, Y., Yu, N. Design, Synthesis and Biological Evaluation: 5-amino-1H-pyrazole-1-carbonyl derivatives as FGFR Inhibitors. Letters in Drug Design & Discovery, 2020, 17(11), 1330-1341. DOI: 10.2174/1570180817999200608140628. View Source
• [2] Deng, W., Chen, X., Liang, H., Song, X., Xiang, S., Guo, J., Tu, Z., Zhou, Y., Chen, Y., Lu, X. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 2024, 275, 116627. DOI: 10.1016/j.ejmech.2024.116627. View Source

5-Amino-1H-pyrazole-1-carboxamide Applications

Non-Covalent FGFR2-Selective Inhibitor Design

Based on the distinct FGFR isoform inhibition profile observed for 5-amino-1H-pyrazole-1-carbonyl derivatives (e.g., enhanced FGFR2 potency), this scaffold is best utilized in medicinal chemistry programs aiming to develop non-covalent FGFR inhibitors with a selectivity preference for FGFR2 over FGFR1 and FGFR3 [1]. This is a key differentiator from the 4-carboxamide scaffold, which is typically deployed for irreversible pan-FGFR inhibition [2].

Pyrazolo-triazine and Pyrazolo-pyrimidine Synthesis

The 1-carboxamide functionality of 5-amino-1H-pyrazole-1-carboxamide makes it an ideal precursor for constructing pyrazolo[1,5-a]-1,3,5-triazine and pyrazolo[1,5-a]pyrimidine ring systems [1][2]. These fused heterocycles are privileged structures in medicinal chemistry, and this compound provides a direct synthetic entry point, unlike its 4-carboxamide or 3-hydroxy isomers which would follow different cyclization pathways [3].

BTK Inhibitor Scaffold Potential

The 5-aminopyrazole carboxamide core, as represented by the broader chemical class, has been disclosed in patents as a potent and selective Bruton's tyrosine kinase (BTK) inhibitor scaffold [1]. While the unsubstituted 5-amino-1H-pyrazole-1-carboxamide is a foundational building block, its procurement enables the exploration of SAR around this promising kinase target, with the specific 1-carboxamide substitution pattern offering a unique vector for optimization distinct from other pyrazole isomers.

Differentiation from Muscle Relaxant Scaffolds

Researchers focused on neuromuscular disorders should note that the 5-amino-3-hydroxy-1H-pyrazole-1-carboxamide scaffold, not the 5-amino-1H-pyrazole-1-carboxamide described here, has been identified as a lead for skeletal muscle relaxants [1]. Therefore, procurement of the correct isomer (without the 3-hydroxy group) is critical for projects in kinase biology and heterocyclic synthesis, ensuring resources are not misallocated to an inappropriate therapeutic area.

Application

Selection Property

Validation Focus

Non‑covalent FGFR2 inhibitor design studies

1‑Carboxamide regiochemistry

FGFR isoform selectivity profiling

Pyrazolo‑triazine / pyrimidine synthesis

1‑Carboxamide cyclization precursor

Fused heterocycle synthetic route

BTK kinase inhibitor scaffold exploration

BTK‑targeted scaffold potential

BTK inhibition SAR

Differentiation from muscle relaxant analogs

5‑Amino (non‑hydroxy) isomer identity

Application‑specific isomer verification

• [1] Zhang, Y., Yu, N. Design, Synthesis and Biological Evaluation: 5-amino-1H-pyrazole-1-carbonyl derivatives as FGFR Inhibitors. Letters in Drug Design & Discovery, 2020, 17(11), 1330-1341. DOI: 10.2174/1570180817999200608140628. View Source
• [2] Deng, W., Chen, X., Liang, H., Song, X., Xiang, S., Guo, J., Tu, Z., Zhou, Y., Chen, Y., Lu, X. Design, synthesis and biological evaluation of 5-amino-1H-pyrazole-4-carboxamide derivatives as pan-FGFR covalent inhibitors. European Journal of Medicinal Chemistry, 2024, 275, 116627. DOI: 10.1016/j.ejmech.2024.116627. View Source
• [3] Lefoix, M., Mathis, G., Kleinmann, T., Truffert, J.-C., Asseline, U. Pyrazolo[1,5-a]-1,3,5-triazine C-nucleoside as deoxyadenosine analogue: Synthesis, pairing, and resistance to hydrolysis. Journal of Organic Chemistry, 2014, 79(7), 3221-3227. DOI: 10.1021/jo500105v. View Source
• [4] Drummond, J. T., Johnson, G. Selective method for the preparation of isomeric N-alkyl and N-aryl-3(5)-amino-5(3)-hydroxy-1H-pyrazole-1-carboxamides. Journal of Heterocyclic Chemistry, 1988, 25(4), 1123-1127. DOI: 10.1002/jhet.5570250416. View Source